Cas no 110904-87-5 (9,10-Bis(4-methoxyphenyl)-2-chloroanthracene)

• Product Name: 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene
• CAS No: 110904-87-5
• MF: C₂₈H₂₁ClO₂
• MW: 424.918146848679
• MDL: MFCD00009935
• CID: 62847
• PubChem ID: 634627
• Update Time: 2025-06-08

9,10-Bis(4-methoxyphenyl)-2-chloroanthracene Chemical and Physical Properties

Names and Identifiers

• 9,10-bis(4-methoxyphenyl)-2-chlo
• 2-chloro-9,10-bis(4-methoxyphenyl)Anthracene
• 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene
• BIDD:GT0275
• Blue fluorescence dye BPEN
• 2-Chloro-9,10-bis(p-methoxyphenyl)anthracene
• 9,10-Bis(4-methoxyph
• 9,10-bis(4-methoxyphenyl)-2-chloro-anthracene
• C28H21ClO2
• Jsp000826
• ONASMBRWDSADQY-UHFFFAOYSA-N
• AK208651
• OR350066
• SY015812
• AB0059437
• 9,10-bis(4-methyoxylphenyl)-2-chloroanthracene
• DTXSID70348305
• CS-0150411
• A802266
• 9 pound not10-Bis(4-methoxyphenyl)-2-chloroanthracene
• 2-Chloro-9,10-bis(4-methoxyphenyl)anthracene #
• Anthracene, 2-chloro-9,10-bis(4-methoxyphenyl)-
• MFCD00009935
• AKOS015896223
• SCHEMBL432457
• AS-31108
• J-650370
• 2-chloranyl-9,10-bis(4-methoxyphenyl)anthracene
• 110904-87-5
• FT-0621586
• DB-024050

• MDL： MFCD00009935
• Inchi： 1S/C28H21ClO2/c1-30-21-12-7-18(8-13-21)27-23-5-3-4-6-24(23)28(19-9-14-22(31-2)15-10-19)26-17-20(29)11-16-25(26)27/h3-17H,1-2H3
• InChI Key： ONASMBRWDSADQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=C1)C(C1C=CC(=CC=1)OC)=C1C=CC=CC1=C2C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 424.12300
• Monoisotopic Mass: 424.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 240-242 ºC
• Boiling Point: 550.0±50.0 °C at 760 mmHg
• Flash Point: 174.1℃
• Refractive Index: 1.665
• PSA: 18.46000
• LogP: 7.99760
• Vapor Pressure: No data available

9,10-Bis(4-methoxyphenyl)-2-chloroanthracene Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene

Professional Introduction to 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene (CAS No. 110904-87-5)

9,10-Bis(4-methoxyphenyl)-2-chloroanthracene, with the CAS number 110904-87-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of anthracene derivatives, which are known for their diverse applications in material science, medicinal chemistry, and optoelectronic devices. The unique structural features of 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene, particularly the presence of methoxy and chloro substituents, contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene consists of a central anthracene core substituted with two 4-methoxyphenyl groups at the 9 and 10 positions, and a chlorine atom at the 2 position. This configuration imparts a balance of electron-donating and electron-withdrawing effects, making it a versatile scaffold for further functionalization and derivatization. The methoxy groups enhance solubility and stability, while the chlorine atom provides a reactive site for various chemical transformations.

In recent years, 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its derivatives as candidates for treating various diseases, including cancer and inflammatory disorders. The anthracene core is known to exhibit phototoxic properties, making it useful in photodynamic therapy (PDT). Additionally, the methoxy and chloro substituents can be modified to enhance binding affinity to biological targets, such as enzymes and receptors.

One of the most promising areas of research involving 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene is its use as a building block for developing novel anticancer agents. Anthracene derivatives have shown efficacy in inhibiting tumor growth by interfering with DNA replication and inducing apoptosis. The methoxy groups in 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene can be further functionalized to create more specific inhibitors targeting cancer-specific pathways. For instance, studies have demonstrated that methoxycarbonylation at the 9-position can enhance the compound's ability to interact with topoisomerases, key enzymes involved in DNA topology regulation.

The chloro substituent at the 2-position of 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene offers another avenue for structural optimization. Chlorinated aromatic compounds are known to exhibit potent biological activity due to their ability to disrupt enzyme function and cellular signaling. Researchers have synthesized various chlorinated anthracenes and evaluated their cytotoxicity against different cancer cell lines. Preliminary results suggest that certain derivatives of 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene exhibit significant antitumor activity by inducing oxidative stress and inhibiting proliferation.

Beyond pharmaceutical applications, 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene has also been investigated for its potential in material science. Anthracene derivatives are widely used in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices due to their excellent charge transport properties and fluorescence characteristics. The methoxy groups improve film formation and thermal stability, while the chloro substituent enhances solubility in common organic solvents. These properties make 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene an attractive candidate for developing high-performance electronic materials.

The synthesis of 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by selective chlorination and methylation. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce methoxy groups at specific positions on the anthracene core with high selectivity.

In conclusion, 9,10-Bis(4-methoxyphenyl)-2-chloroanthracene, with CAS number 110904-87-5, is a multifunctional compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents and advanced electronic materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemical biology and industrial chemistry.